ABSTRACTIn order to develop methods for diagnosing the stress-strain state of steel products in view of their history in the form of cyclic loading we study the effect of previous zero-to-tension cyclic loading on the magnetic behavior of the 08G2B steel under subsequent static elastic tension along the same direction. Magnetic measurements were made both in a closed magnetic circuit and by means of attached magnetic devices along and across the tension axis. The history in the form of previous cyclic tension affects the behavior of the magnetic parameters of the material under subsequent elastic static tension. Particularly, the growing number of preloading cycles is accompanied by an increase in the magnitude of applied static stresses at which there are extrema of the magnetic characteristics measured longitudinally. This shift of the extrema of the magnetic parameters is explained by residual compressive stresses increasing with the number of previous tension cycles. At applied tensile stresses ranging between 0 and 100 MPa, the magnetic characteristics measured longitudinally on specimens cyclically loaded with various numbers of cycles vary uniquely. The difference in the values of the coercive force measured longitudinally and crosswise decreases monotonically at applied stresses ranging between 0 and 200 MPa.

ABSTRACTThe increasing use of stainless steel in industrial structures can be attributed to its excellent mechanical properties at elevated temperatures. Martensitic grade stainless-steel is used, for example, to manufacture steam turbine blades in power plants. The failure of these turbine blades can result in equipment damage contributing to expensive plant failures and safety concerns. Degradation and structural failure of these blades is largely attributed to material fatigue, at the microstructure level. Hence, it is important to evaluate the level of fatigue prior to the initiation of macro defects to ensure the viability of these components. Conventional nondestructive evaluation (NDE) techniques such as ultrasonic testing and eddy current testing are suitable in detection of macro defects such as cracks, but not very effective in evaluating degradation of the material at a microstructure scale. This article investigates the feasibility of the nonlinear eddy current (NLEC) technique to detect fatigue in martensitic grade stainless-steel samples along with a methodology to classify the samples. K-medoids clustering algorithm and genetic algorithm are used to classify the samples according to the severity of fatigue. Initial results indicate that stainless-steel samples, in different stages of fatigue, can be classified into broad categories of low, mid, and high levels of fatigue.

ABSTRACTIn order to improve the efficiency and accuracy of corroded cracks detection and classification in reinforced concrete, a corroded cracks identification model Steel Corrosion Net (SCNet), based on deep learning Convolutional Neural Network (CNN), is proposed. Crack figures are collected by self-shooting, internet search and corrosion test, then the data set of 39,000 pictures is built by data enhancement. Afterward, a SCNet three-classification neural network model is built and tested using TensorFlow learning framework and Python. The SCNet combines massive initial data with a multi hidden layer neural network framework, and achieves feature learning and accurate classification through model training. According to the training and testing accuracy of the model, the structure and parameters of the SCNet network are optimized. The results of SCNet are compared with those obtained by two traditional testing methods. The results show that the proposed SCNet model achieves a classification accuracy of 96.8%, so it can effectively identify and classify the corroded cracks in reinforced concrete, with high accuracy and measurability. Under harsh condition of noise interference, such as shadows and distortions, the proposed SCNet model shows a relatively stable classification performance compared with two traditional methods.

ABSTRACTNondestructive Sonic Echo (SE) field tests have shown that this method does not have a satisfactory performance in determining the depth of piles fully buried underneath pile caps. In the current study, we endeavored to investigate the possibility of improving SE methodology to obtain interpretable results leading to determining the depth of buried piles in such foundations. The results obtained from the investigated numerical models indicated that the location of the pile toe could be determined when the height of the pile cap is less than 1 m. However, this value is questionable since it has been concluded in the absence of surrounding soil damping. In real bridge foundations with surrounding soils, the SE method may only be able to detect the length of a pile located beneath a cap with a height significantly smaller than 1 m. In summary, our simplified models show that the SE test is not a proper method to determine the length of fully buried piles supporting caps due to the limitations and difficulties discussed in the article.

ABSTRACTAdvanced applications of polymer additive manufacturing (AM) require knowledge of the material acoustic and complex elastic properties. Recently, ultrasound nondestructive evaluation (NDE) methods have been applied to the understanding of AM polymers manufactured with a variety of methods. Nonetheless, the available information is still limited to a few materials and frequency ranges, and knowledge of shear acoustic properties and complex elastic properties of AM polymers is lacking. In this study, ultrasound measurements of compressional and shear phase velocity and attenuation are used to experimentally determine the complex elastic properties of 14 AM photopolymers manufactured using PolyJet systems. The results provided here are expected to aid in design of advanced polymer AM structures, and highlight the value of ultrasound NDE for the characterization of AM polymers.

ABSTRACTA laser ultrasound system is integrated into a directed energy deposition additive manufacturing (DED-AM) chamber to use Rayleigh waves for process monitoring in a noncontact layer-by-layer mode. Layers of Ti-6Al-4 V are deposited and then interrogated with ultrasonic Rayleigh waves that are sensitive to flaws and material nonuniformities. The novel integrated material processing and monitoring system is described in detail. Process parameters are intentionally altered to create flaws and anomalies to demonstrate some capabilities of the monitoring system. The generation laser actuates either broadband pulses with a cylindrical lens or narrowband wave packets with a slit mask, which are received in through-transmission mode by a laser interferometer despite the inherent surface roughness. Flaws are detected through comparison to a reference state.

ABSTRACT With the continuous promotion of Industry 4.0, the mass production of composites will be entering Industry 4.0 in the near future. With respect to quality control, nondestructive testing and evaluation (NDT&E) will become nondestructive testing and evaluation (NDE) 4.0 to seamlessly connect with Industry 4.0. Therefore, it is essential to develop innovative NDT&E methods and techniques for NDE 4.0. Although there are many facets of NDE 4.0, intelligent nondestructive testing and evaluation (iNDT&E) can be considered as a technical core of NDE 4.0. Therefore, we propose the development of iNDT&E techniques for composites. In this study, the development processes for NDE 1.0–4.0 are analyzed. The basic connotations of iNDT&E are discussed, and the basic framework and technical elements of iNDT&E are examined. As combined with ultrasonic iNDT&E for composites, the basic progress in iNDT&E techniques is reviewed from the perspectives of ultrasonic equipment, technology and methods, processes, and result evaluations and standards. Future development directions are presented for the iNDT&E techniques in NDE 4.0 for composites.

ABSTRACTThis paper presents an inspection technique based on highly nonlinear solitary waves, wireless transducers, and machine learning. The technique was demonstrated on a plate subjected to accelerated corrosion while monitored with wired and wireless transducers, designed and assembled in laboratory. The tethered device consisted of a chain of spheres surmounted by a solenoid wired to and driven by a data acquisition system to control the first particle of the chain in order to induce the impact between the particle and the chain needed to generate the stress wave. The chain contained a piezoelectric wafer disk, also wired to the same data acquisition system, to sense the waves. The wireless transducers were identical to their wired counterparts, but the data acquisition system was replaced by a wireless node that communicated with a tablet via Bluetooth. Four wired and four wireless transducers were used to monitor the plate for nearly a week to detect the onset and progression of electrochemical corrosion. A few features were extracted from the time waveforms and then fed to a machine learning algorithm to classify damage. The results showed the effectiveness of the proposed approach at labeling defects close to the transducers.

ABSTRACTThe feasibility of using laser-generated ultrasonic Total Focusing Method (TFM) was assessed for guided ultrasonic waves in finite plates. The application under consideration is for inspection of ultrasonically welded battery tab-to-electrode foil stack joints. The testing constraints for this weld necessitate couplant-free, remote, guided-wave conditions making laser ultrasonic TFM an ideal inspection technique. It was determined that laser-generated guided wave TFM can be used to remotely assess defects in a finite plate when the defects are strong reflectors in the plane of wave propagation. The finite dimensions of the tab require a strong understanding of the edge reflection effects on the TFM image. The guided wave modes used in this study were strongly affected by scattering due to the complex weld geometry, which most resembles that of a periodic triangular grated wave guide. Future work will investigate methods to compensate for the strong scattering/guided wave effects, the use of other guided wave geometries, out of plane TFM reconstruction for other weld defect types, as well as apodization effects.

ABSTRACTA novel nondestructive testing method for subsurface defects detection in thin composite structures using dynamic laser speckles is proposed. In this method, a laminated composite panel containing a subsurface defect is excited by a frequency scanned ultrasonic (US) wave and is illuminated by an expanded laser beam. If one of resonant frequencies of the defect coincides with the US frequency, a local area (a region of interest or ROI) of the panel optically rough surface, placed directly above the defect, begins to vibrate, and the sequences of difference speckle patterns containing the spatial response from the defect are recorded. The formation of this response is caused by both decorrelation and speckle blurring within the local speckle pattern generated by the vibrating ROI at its opposite tilts. The accumulation of difference speckle patterns increases the intensity of the spatial response. This method differs from similar ones in that defects are detected using dynamic speckle patterns of a composite rough surface, illuminated by a single expanded laser beam. The verification of the proposed method was performed using a hybrid optical-digital experimental breadboard to test composite panels containing artificial subsurface defects, as well as a real defect.